Cas no 110788-50-6 (Oxazole, 5-methyl-2-(1-methylethyl)-)

• Product Name: Oxazole, 5-methyl-2-(1-methylethyl)-
• CAS No: 110788-50-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 3606350
• PubChem ID: 20605522
• Update Time: 2025-04-22

Oxazole, 5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methyl-2-(1-methylethyl)-
• 110788-50-6
• SCHEMBL890258
• 5-methyl-2-(propan-2-yl)-1,3-oxazole

• Inchi： 1S/C7H11NO/c1-5(2)7-8-4-6(3)9-7/h4-5H,1-3H3
• InChI Key： TXJRHLKLONIDTB-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1C(C)C

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų